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Compound of Interest

Compound Name: AM694 4-iodo isomer
CAS No.: 1427325-92-5
Cat. No.: B583787
Get Quote
. J

Executive Safety Summary

AM694 4-iodo isomer (1-(5-fluoropentyl)-3-(4-iodobenzoyl)indole) is a structural isomer of the
synthetic cannabinoid AM694. It acts as a potent agonist for the cannabinoid receptors
(CB1/CB2).

Critical Warning: This compound presents a dual-hazard profile:

» Toxicological: Extreme potency. Inhalation or skin absorption of microgram quantities can
cause severe physiological effects (tachycardia, seizures, psychosis).

¢ Chemical: It contains both lodine and Fluorine. Improper incineration at low temperatures
can release toxic halogens and fluorinated byproducts.

Disposal Directive: This substance must NEVER be disposed of down the drain or via standard
trash. It requires High-Temperature Incineration via a licensed hazardous waste vendor, strictly
following Chain of Custody (CoC) protocols due to its controlled substance status.
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Regulatory & Classification Framework

Before physical handling, you must establish the legal status of the material. In many
jurisdictions (including the US), AM694 is a Schedule | Controlled Substance. The 4-iodo
isomer is treated as a Schedule | substance under the Federal Analogue Act if intended for
human consumption, but in a research setting, it should be treated with the same strict controls
to prevent diversion and ensure compliance.

Waste Stream Classification (EPA/RCRA)

For chemical waste manifesting, categorize as follows:

e Primary Waste Code:D001 (Ignitable - if in solvent) or Toxic (Non-specific).
e Secondary Characteristic:Halogenated Organic.

o Lab Pack Category: High-Potency / Cytotoxic-like protocols.

Operational Workflow: Decision Matrix

The following diagram outlines the critical decision path for disposing of AM694 isomers.
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Waste |dentification:

AM694 4-iodo Isomer

Step 1: Quantification
& Mass Balance Check

l

Is the waste
Solid or Liquid?

Powder/Crystal \ Solution

Solid Waste: Liquid Waste:
Double-bag in Segregate into
Anti-static Poly Halogenated Carboy

Regulatory Check:

Is it a Controlled Substance?

Yes (Registered Lab) \ No (Exempt/Analogue)

Route A: Reverse Distributor Route B: Hazardous Waste
(DEA Form 41) (Incineration)

Final Destruction:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and routing of halogenated synthetic
cannabinoids.

Detailed Disposal Protocol
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Phase 1: Preparation and Personal Protective
Equipment (PPE)

Objective: Prevent exposure and cross-contamination.

o Engineering Controls: All manipulations must occur inside a certified Chemical Fume Hood
or Glove Box.

o PPE: Nitrile gloves (double-gloved, 0.11mm min thickness), Tyvek lab coat, and safety
goggles. Respiratory protection (N95 or P100) is required if handling open powders outside a

glove box.

Phase 2: Solubilization (For Pure Solids)

To prevent the dispersion of high-potency dust during transport, it is best practice to solvate
small quantities of solid waste if inmediate destruction isn't possible.

¢ Dissolve the AM694 isomer in a minimal amount of Methanol or Ethanol.

e Why: This traps the particulate matter, reducing inhalation risk downstream, and allows for
easier transfer into waste carboys.

Phase 3: Packaging and Labeling

Trust Protocol: The label is the primary communication tool for the disposal vendor. Ambiguity
leads to accidents.
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Parameter Specification

HDPE or Glass (Amber preferred for light

Container Type
P stability).

] Halogenated Organics. Do NOT mix with acids
Segregation o
or oxidizers.

Must read: "Hazardous Waste - Halogenated
Labeling Solvent - Contains AM694 (Synthetic
Cannabinoid) - High Toxicity."

Place the primary container inside a sealed
Secondary Containment polyethylene bag or a secondary tub during

transport.

Phase 4: Decontamination of Work Area

After waste packaging, the immediate area must be neutralized.
e Solvent Wash: Wipe surfaces with Methanol.
o Surfactant Wash: Follow with a soapy water wash (Alconox or similar) to remove residues.

o Disposal of Wipes: All wipes used in this process must be treated as solid hazardous waste
containing AM694.

Phase 5: Documentation (Chain of Custody)

If the substance is held under a DEA license:
e Inventory Update: Log the mass removed from the active inventory.

o Form 41: If destroying on-site (rarely permitted without specific variances), complete DEA
Form 41.

o Reverse Distributor: The preferred method is transferring custody to a DEA-registered
Reverse Distributor. They will issue the proof of destruction.
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Emergency Contingencies
Accidental Spillage
o Evacuate: Clear the immediate area.

e Isolate: Close the fume hood sash.

o Neutralize: Do not use air-pressure to clean. Use wet-wiping methods (methanol-dampened
pads) to pick up solids.

o Report: Notify the Chemical Hygiene Officer (CHO) immediately.

EXxposure Response

 Inhalation: Move to fresh air immediately. Seek emergency medical attention. Mention
"Synthetic Cannabinoid Agonist."

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin
(increases absorption).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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